2-Bromo-N-isobutylaniline
Overview
Description
2-Bromo-N-isobutylaniline is a chemical compound with the molecular formula C10H14BrN . It has an average mass of 228.129 Da and a mono-isotopic mass of 227.030960 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom and an isobutylamine group . Detailed structural analysis would require more specific information or computational chemistry techniques .Scientific Research Applications
2-Bromo-N-isobutylaniline: A Comprehensive Analysis of Scientific Research Applications
Spectroscopy: this compound may be used in spectroscopic studies to understand its molecular structure and behavior. Similar to the study on 2-bromo-4-chlorobenzaldehyde, researchers could use infrared spectroscopy and density functional theory (DFT) to analyze the compound’s vibrational modes and electronic properties .
Catalysis: Compounds like this compound could serve as intermediates in the synthesis of catalysts for cross-coupling reactions. These reactions are pivotal in creating complex organic molecules for pharmaceuticals and materials science .
Medicinal Chemistry: In medicinal chemistry, this compound might be a precursor for developing novel therapeutic agents. Its bromine atom could facilitate the formation of carbon-bromine bonds, which are often found in biologically active molecules .
Polymer Science: The compound’s unique structure could be utilized in polymer science to create new polymeric materials with specific properties, such as enhanced durability or conductivity.
Optoelectronics: As with other organoborane compounds, this compound may find applications in optoelectronics, contributing to the development of light-emitting diodes (LEDs) or photovoltaic cells .
Reaction Pathway Control: Utilizing flow microreactor systems, scientists could explore the reaction pathways of this compound, effectively controlling intermolecular and intramolecular reactions by adjusting residence time and temperature .
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-(2-methylpropyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8,12H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTNVCEYHBREXCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=CC=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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